Cas no 26209-41-6 ((1s,2R,3r,8S)-4-Cyanocubane-1-carboxylic acid)

• Product Name: (1s,2R,3r,8S)-4-Cyanocubane-1-carboxylic acid
• CAS No: 26209-41-6
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• CID: 4787009
• Update Time: 2025-11-01

(1s,2R,3r,8S)-4-Cyanocubane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1s,2R,3r,8S)-4-cyanocubane-1-carboxylic acid
• 4-cyanocubanecarboxylic acid
• 4-cyanocubane-1-carboxylic acid
• (1s,2R,3r,8S)-4-Cyanocubane-1-carboxylic acid

• Inchi： 1S/C10H7NO2/c11-1-9-2-5-3(9)7-4(9)6(2)10(5,7)8(12)13/h2-7H,(H,12,13)
• InChI Key： PXXCZZGKJNAFTD-UHFFFAOYSA-N
• SMILES： OC(C12C3C4C1C1C2C3C14C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 397
• XLogP3: -0.5
• Topological Polar Surface Area: 61.1

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Boiling Point: 417.4±45.0 °C at 760 mmHg
• Flash Point: 206.3±28.7 °C
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

(1s,2R,3r,8S)-4-Cyanocubane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1s,2R,3r,8S)-4-Cyanocubane-1-carboxylic acid

Exploring the Unique Properties and Applications of (1s,2R,3r,8S)-4-Cyanocubane-1-carboxylic acid (CAS No. 26209-41-6)

The compound (1s,2R,3r,8S)-4-Cyanocubane-1-carboxylic acid (CAS No. 26209-41-6) represents a fascinating example of cubane derivatives, which have garnered significant attention in both academic and industrial research due to their unique structural and electronic properties. Cubanes, characterized by their cubic framework, are known for their high symmetry and strain energy, making them valuable building blocks in materials science, medicinal chemistry, and nanotechnology. The introduction of a cyano group and a carboxylic acid moiety in this specific derivative further enhances its versatility, opening doors to novel applications in drug design, polymer chemistry, and advanced materials.

One of the most intriguing aspects of (1s,2R,3r,8S)-4-Cyanocubane-1-carboxylic acid is its potential role in drug discovery. The cubane scaffold is increasingly being explored as a bioisostere for benzene rings, offering improved metabolic stability and reduced toxicity. Researchers are particularly interested in how the cyano group and carboxylic acid functionalities can be leveraged to enhance binding affinity to biological targets. Recent studies have highlighted the compound's utility in designing inhibitors for enzymes involved in inflammatory pathways, making it a hot topic in the search for new anti-inflammatory agents.

In the realm of materials science, (1s,2R,3r,8S)-4-Cyanocubane-1-carboxylic acid has shown promise as a precursor for high-performance polymers. The rigid cubane core contributes to exceptional thermal stability, while the carboxylic acid group allows for facile polymerization or cross-linking. This has led to investigations into its use in creating lightweight, durable materials for aerospace and automotive applications. Additionally, the cyano group offers opportunities for further functionalization, enabling the synthesis of tailored materials with specific electronic or optical properties.

The synthesis of (1s,2R,3r,8S)-4-Cyanocubane-1-carboxylic acid presents both challenges and opportunities for organic chemists. Traditional methods for cubane derivatization often involve multi-step sequences with careful control of stereochemistry. However, recent advances in catalysis and flow chemistry have streamlined the production of such compounds, making them more accessible for large-scale applications. The compound's stability under various conditions also makes it a candidate for green chemistry initiatives, aligning with the growing demand for sustainable chemical processes.

From an analytical chemistry perspective, (1s,2R,3r,8S)-4-Cyanocubane-1-carboxylic acid exhibits distinctive spectroscopic signatures that facilitate its identification and quantification. The cyano group produces a characteristic stretch in infrared spectroscopy, while the cubane framework generates unique patterns in NMR spectra. These features are invaluable for quality control in manufacturing and for tracking the compound's fate in biological or environmental systems.

The commercial potential of (1s,2R,3r,8S)-4-Cyanocubane-1-carboxylic acid is reflected in the growing number of patents and research publications focusing on its applications. Pharmaceutical companies are particularly interested in its potential as a scaffold for central nervous system drugs, given the ability of cubane derivatives to cross the blood-brain barrier. Meanwhile, materials scientists are exploring its use in organic electronics, where its unique electronic properties could lead to breakthroughs in flexible displays or energy storage devices.

As research into cubane chemistry continues to expand, (1s,2R,3r,8S)-4-Cyanocubane-1-carboxylic acid stands out as a compound with diverse potential across multiple disciplines. Its combination of structural rigidity, functional group versatility, and synthetic accessibility makes it a valuable tool for addressing some of today's most pressing scientific challenges, from developing new therapeutics to creating advanced materials for a sustainable future.